5-[(3-methoxyphenoxy)methyl]-N-methyl-N-[(2-methylimidazo[1,2-a]pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-[(3-methoxyphenoxy)methyl]-N-methyl-N-[(2-methylimidazo[1,2-a]pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C22H23N5O3/c1-15-20(27-10-5-4-9-21(27)23-15)13-26(2)22(28)19-11-16(24-25-19)14-30-18-8-6-7-17(12-18)29-3/h4-12H,13-14H2,1-3H3,(H,24,25)
• InChI Key: GBGAJFSGSIFVFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)CN(C)C(=O)C3=NNC(=C3)COC4=CC=CC(=C4)OC
• Molecular Formula: C22H23N5O3
• Molecular Weight: 405.4 g/mol

Description

The compound “5-[(3-methoxyphenoxy)methyl]-N-methyl-N-[(2-methylimidazo[1,2-a]pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide” belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines have attracted significant interest in the medicinal chemistry community due to their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines typically involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives. A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed, which involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. This method is reasonably fast, very clean, high yielding, and environmentally benign.

Molecular Structure Analysis

The molecular structure of the compound can be confirmed by 1H and 13C NMR spectral analysis. The 1H NMR spectrum shows signals corresponding to the protons in the molecule, and the 13C NMR spectrum shows signals corresponding to the carbon atoms.

Chemical Reactions Analysis

The chemical reactions involving imidazo[1,2-a]pyridines are diverse. They can undergo various reactions due to the presence of multiple reactive sites in the molecule. For instance, they can react with phenylacetophenones, phenylacetones, or β-tetralone in the presence of CBrCl3 to provide disubstituted 3-phenylimidazo[1,2-a]pyridine.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be determined by various analytical techniques. For instance, the melting point can be determined by differential scanning calorimetry. The compound is an off-white solid with a melting point of 70–75°C.

Mechanism of Action

The mechanism of action of imidazo[1,2-a]pyridines is diverse and depends on their specific biological activity. For instance, some imidazo[1,2-a]pyridines have been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators.

Future Directions

Imidazo[1,2-a]pyridines have a wide range of applications in medicinal chemistry, and there is ongoing research to develop new synthetic methods and explore their biological activities. Future research may focus on the development of more efficient synthetic methods, investigation of their mechanism of action, and exploration of their potential applications in the treatment of various diseases.